N-cyclopropyl-N'-(4-methoxybenzyl)ethanediamide
Overview
Description
N-cyclopropyl-N'-(4-methoxybenzyl)ethanediamide, also known as CPME, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPME is a member of the class of compounds known as N-acyl cyclic amides, which have been shown to possess a wide range of biological activities, including antitumor, antibacterial, and antifungal properties. In
Mechanism of Action
The mechanism of action of N-cyclopropyl-N'-(4-methoxybenzyl)ethanediamide is not fully understood, but it is believed to involve the inhibition of various cellular pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway. This compound has also been shown to induce DNA damage and oxidative stress, leading to the activation of apoptotic pathways.
Biochemical and Physiological Effects:
This compound has been shown to possess a wide range of biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and DNA damage. This compound has also been shown to possess potent antibacterial and antifungal activities, through the inhibition of bacterial and fungal cell wall synthesis. In addition, this compound has been shown to possess anti-inflammatory and antioxidant properties, through the inhibition of various cellular pathways.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-cyclopropyl-N'-(4-methoxybenzyl)ethanediamide is its potent therapeutic potential, particularly in cancer research and bacterial and fungal infections. This compound has also been shown to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases. However, one of the limitations of this compound is its potential toxicity, particularly at high doses. Further research is needed to determine the optimal dosage and administration of this compound for therapeutic applications.
Future Directions
There are several future directions for N-cyclopropyl-N'-(4-methoxybenzyl)ethanediamide research, including the exploration of its potential therapeutic applications in other diseases, such as inflammatory diseases and neurodegenerative diseases. Further research is also needed to determine the optimal dosage and administration of this compound for therapeutic applications, as well as its potential toxicity and side effects. In addition, the development of novel synthesis methods and analogs of this compound may lead to the discovery of more potent and selective compounds with improved therapeutic potential.
Scientific Research Applications
N-cyclopropyl-N'-(4-methoxybenzyl)ethanediamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, bacterial infections, and fungal infections. In cancer research, this compound has been shown to inhibit the growth of tumors in vitro and in vivo, through the induction of apoptosis and cell cycle arrest. In bacterial and fungal infections, this compound has been shown to possess potent antibacterial and antifungal activities, through the inhibition of bacterial and fungal cell wall synthesis.
properties
IUPAC Name |
N'-cyclopropyl-N-[(4-methoxyphenyl)methyl]oxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O3/c1-18-11-6-2-9(3-7-11)8-14-12(16)13(17)15-10-4-5-10/h2-3,6-7,10H,4-5,8H2,1H3,(H,14,16)(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVIDKPBSYGBKII-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)C(=O)NC2CC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.